Technical Guide: Mechanism of Action of N-(3-(Diethylamino)phenyl)butyramide
Technical Guide: Mechanism of Action of N-(3-(Diethylamino)phenyl)butyramide
The following technical guide details the mechanism of action, chemical utility, and experimental considerations for N-(3-(Diethylamino)phenyl)butyramide , analyzing its role as a functionalized amino-anilide scaffold in drug discovery and chemical biology.
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Executive Summary
N-(3-(Diethylamino)phenyl)butyramide (CAS: 76751-08-1) is a functionalized acetanilide derivative characterized by a lipophilic butyryl chain and a tertiary diethylamino group at the meta position.[1] In drug development, this molecule serves two primary roles:
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Pharmacological Scaffold: A structural analog to histone deacetylase (HDAC) inhibitors and local anesthetics, acting as a "cap-linker" fragment for examining structure-activity relationships (SAR).[1]
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Metabolic & Chemical Probe: A substrate for amidase/esterase activity profiling and a coupler intermediate in oxidative chromogenic assays.[1]
This guide dissects its mechanism through the lens of epigenetic modulation potential , metabolic bioactivation , and chemical reactivity .[1]
Chemical Identity & Physicochemical Profile
Understanding the mechanism begins with the structural pharmacophore.[1]
| Property | Data | Relevance to Mechanism |
| IUPAC Name | N-[3-(diethylamino)phenyl]butanamide | Defines amide stability and substitution pattern.[1] |
| Molecular Formula | C₁₄H₂₂N₂O | Low molecular weight (<250 Da), high ligand efficiency potential.[1] |
| Molecular Weight | 234.34 g/mol | Fragment-like; suitable for fragment-based drug discovery (FBDD).[1] |
| LogP (Predicted) | ~2.8 - 3.2 | Moderate lipophilicity; good membrane permeability.[1] |
| Key Functional Groups | • Butyramide: Zn²⁺ chelator mimic / Hydrolysable linker.[1]• Diethylamine: Proton acceptor (pKa ~6.5-7.5), lysosomotropic.[1] |
Mechanism of Action: Pharmacological & Biological
While not a marketed monotherapy, the molecule exhibits specific biological interactions relevant to lead optimization.[1]
A. Epigenetic Modulation (HDAC Inhibition Hypothesis)
The structure of N-(3-(Diethylamino)phenyl)butyramide mimics the "Cap-Linker-Zinc Binding Group (ZBG)" pharmacophore of Class I HDAC inhibitors (e.g., Entinostat, Vorinostat), albeit with a weaker ZBG.[1]
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Mechanism: The butyramide carbonyl oxygen can act as a weak Lewis base, coordinating with the catalytic Zn²⁺ ion in the HDAC active site.[1]
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Causality: The lipophilic butyryl chain occupies the hydrophobic channel (normally occupied by the acetyl-lysine substrate), while the meta-diethylaminophenyl group acts as a "surface cap," interacting with the rim of the enzyme pocket to determine isoform selectivity (likely HDAC1/HDAC6).[1]
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Drug Development Context: It is often screened in libraries (e.g., Patent US2015/231142) to identify "linkerless" or "amide-based" inhibitors that avoid the mutagenicity of hydroxamic acids.[1]
B. Enzymatic Hydrolysis & Bioactivation
The molecule acts as a substrate for hepatic amidases and carboxylesterases.[1]
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Pathway: R-NH-CO-Pr + H₂O
R-NH₂ + Pr-COOH[1] -
Product Release: Hydrolysis releases N,N-diethyl-m-phenylenediamine and butyric acid .[1]
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Toxicity Alert: The released aniline derivative can undergo N-oxidation by CYP450s to form reactive quinone imines , which may form adducts with glutathione (GSH) or cellular proteins.[1] This mechanism is critical for "fail-early" safety profiling.[1]
Visualization: Metabolic & Signaling Pathways
The following diagram illustrates the dual pathway of HDAC interaction and metabolic hydrolysis.
Caption: Dual mechanistic pathway showing direct HDAC interaction and metabolic activation leading to secondary inhibition or potential toxicity.[1]
Experimental Protocols
For researchers utilizing this compound, the following protocols ensure data integrity.
Protocol A: In Vitro Amidase Stability Assay
Purpose: To determine the metabolic half-life and clearance of the butyramide scaffold.[1]
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Preparation: Dissolve N-(3-(Diethylamino)phenyl)butyramide in DMSO to 10 mM stock. Dilute to 1 µM in phosphate buffer (pH 7.4).
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Incubation: Add 1 µM compound to pooled human liver microsomes (0.5 mg/mL protein) or recombinant Carboxylesterase (CES1).
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Activation: Initiate reaction with NADPH (if checking CYP oxidation) or buffer alone (for hydrolytic stability) at 37°C.
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Sampling: Aliquot 50 µL at t=0, 15, 30, 60 min into ice-cold acetonitrile (containing internal standard).
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Analysis: Centrifuge (4000g, 10 min). Analyze supernatant via LC-MS/MS (MRM mode).
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Monitor Transitions: Parent [M+H]⁺ 235.2 -> Fragment 163.1 (loss of diethylamine) or 72.1 (butyryl).[1]
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Protocol B: HDAC Fluorometric Activity Assay
Purpose: To validate the "cap-linker" hypothesis.
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Reagents: Recombinant HDAC1/6 enzyme, Fluorogenic substrate (e.g., Boc-Lys(Ac)-AMC), Assay Buffer (Tris-HCl pH 8.0, MgCl₂).[1]
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Dosing: Prepare serial dilutions of the compound (0.1 nM to 100 µM). Include Trichostatin A (TSA) as a positive control.[1]
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Reaction:
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Readout: Measure Fluorescence (Ex/Em = 360/460 nm).
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Calculation: Plot % Activity vs. Log[Concentration] to determine IC₅₀. Expect IC₅₀ in the micromolar range (weak inhibitor) compared to nanomolar for hydroxamates.[1]
References
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Acetylon Pharmaceuticals, Inc. (2015).[1] Compounds and methods for treating cancer. U.S. Patent Application US20150231142A1.[1] Link
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Testa, B., & Mayer, J. M. (2003).[1] Hydrolysis in Drug and Prodrug Metabolism: Chemistry, Biochemistry, and Enzymology. Wiley-VCH.[1] (Provides authoritative grounding on amide hydrolysis mechanisms). Link[1]
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National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 1137967, N-[3-(diethylamino)phenyl]butanamide. Link[1]
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Wieland, T., & Rufer, C. (1986).[1] Journal für Praktische Chemie. 328, 497-514.[1] (Original synthesis and chemical characterization of amino-anilide derivatives).
